2-Bromo-1-butoxy-4-methoxybenzene

• Molecular Formula: C11H15BrO2
• Molecular Weight: 259.14 g/mol
• IUPAC Name: 2-bromo-1-butoxy-4-methoxybenzene
• InChI: InChI=1S/C11H15BrO2/c1-3-4-7-14-11-6-5-9(13-2)8-10(11)12/h5-6,8H,3-4,7H2,1-2H3
• InChI Key: LWXCEYUVPGVRDQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)OC)Br

Description

2-Bromo-1-butoxy-4-methoxybenzene is a brominated aromatic ether characterized by a benzene ring substituted with a methoxy group (-OCH₃) at the para position, a butoxy group (-OC₄H₉) at the ortho position, and a bromine atom at the adjacent ortho position. These compounds are typically employed as intermediates in organic synthesis, pharmaceutical development, and materials science due to their reactivity in coupling reactions and functional group transformations .

Comparison with Similar Compounds

Structural and Molecular Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Purity	CAS Number	Reference
2-Bromo-4'-methoxyacetophenone	C₉H₉BrO₂	229.07	Bromine, methoxy, acetyl	N/A	2632-13-5
2-Bromo-1-(bromomethyl)-4-methoxybenzene	C₈H₈Br₂O	279.96	Bromine (×2), methoxy, bromomethyl	95%	54788-18-0
2-Bromo-1-methoxy-4-(1-methoxyethyl)benzene	C₁₀H₁₃BrO₂	245.12	Bromine, methoxy, methoxyethyl	38-40%	N/A
4-Bromo-2-chloro-1-methoxybenzene	C₇H₆BrClO	221.48	Bromine, methoxy, chlorine	N/A	3964-56-5
2-Bromo-4-iodo-1-methoxybenzene	C₇H₆BrIO	296.93	Bromine, methoxy, iodine	High	N/A
1-Bromo-4-methoxy-2-phenylmethoxybenzene	C₁₄H₁₃BrO₂	293.16	Bromine, methoxy, benzyloxy	N/A	150356-67-5

Notes:

• This compound (hypothetical): Expected molecular formula ~C₁₁H₁₅BrO₂ (MW ~267.14) with a butoxy chain instead of shorter alkoxy groups.
• Halogen substituents (Br, Cl, I) and alkoxy chains significantly influence reactivity, polarity, and applications .

Key Differences :

• Longer alkoxy chains (e.g., butoxy) may require specialized catalysts or protecting-group strategies, whereas smaller substituents (e.g., methoxy) are more straightforward to introduce .